Cas no 31556-74-8 (L-alpha-tert-Butylglycine-tert-butyl ester hydrochloride)

• Product Name: L-alpha-tert-Butylglycine-tert-butyl ester hydrochloride
• CAS No: 31556-74-8
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• MDL: MFCD00066221
• CID: 299771
• PubChem ID: 11252445
• Update Time: 2025-06-13

L-alpha-tert-Butylglycine-tert-butyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Valine, 3-methyl-,1,1-dimethylethyl ester
• (S)-tert-butyl 2-amino-3,3-dimethylbutanoate
• H-tBu-Gly-OtBu · HCl
• H-TLE-OTBU . HCL
• L-A-TERT-BUTYLGLYCINE-TERT-BUTYL ESTER HYDROCHLORIDE
• H-Tbu-Gly-Otbu Hcl
• tert-butyl 3-methyl-L-valinate
• (2S)-2-Amino-3,3-dimethyl-butanoic acid tert-butyl ester
• 31556-74-8
• H-Tle-OtBu
• CS-0272373
• Tert-butyl (S)-2-amino-3,3-dimethylbutanoate
• 61169-85-5
• tert-butyl (2S)-2-amino-3,3-dimethylbutanoate
• H-Tle-OtBu HCl
• SCHEMBL595785
• (s)-tert.-leucine tert.-butyl ester
• TERT-LEUCINE TERT-BUTYL ESTER
• IGZORTGLYQDNMF-SSDOTTSWSA-N
• EN300-881927
• A855403
• DTXSID20460127
• DB-262437
• 3-Methyl-l-valine 1,1-dimethylethyl ester
• L-alpha-tert-Butylglycine-tert-butyl ester hydrochloride

• MDL： MFCD00066221
• Inchi： 1S/C10H21NO2/c1-9(2,3)7(11)8(12)13-10(4,5)6/h7H,11H2,1-6H3/t7-/m1/s1
• InChI Key： IGZORTGLYQDNMF-SSDOTTSWSA-N
• SMILES： O(C([C@H](C(C)(C)C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

L-alpha-tert-Butylglycine-tert-butyl ester hydrochloride Security Information

• Hazard Category Code： 22-51
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-alpha-tert-Butylglycine-tert-butyl ester hydrochloride

Comprehensive Overview of L-alpha-tert-Butylglycine-tert-butyl ester hydrochloride (CAS No. 31556-74-8)

L-alpha-tert-Butylglycine-tert-butyl ester hydrochloride (CAS No. 31556-74-8) is a specialized amino acid derivative widely utilized in peptide synthesis, pharmaceutical research, and biochemical applications. This compound, characterized by its tert-butyl ester and hydrochloride salt functionalities, offers unique advantages in protecting group strategies and solubility enhancement. Its molecular structure, featuring a chiral center, makes it invaluable for designing stereospecific compounds in drug development.

In recent years, the demand for custom peptide synthesis and modified amino acids has surged, driven by advancements in biotechnology and personalized medicine. Researchers frequently search for "L-alpha-tert-Butylglycine-tert-butyl ester hydrochloride uses" or "CAS 31556-74-8 applications," reflecting its growing relevance in targeted drug delivery and enzyme inhibition studies. The compound’s steric hindrance properties are particularly exploited in protease-resistant peptide design, a hot topic in anti-aging and metabolic disorder research.

The synthesis of L-alpha-tert-Butylglycine-tert-butyl ester hydrochloride involves N-protection and esterification steps, ensuring high chemical purity and optical activity. Its hydrochloride salt form enhances stability, addressing common challenges in peptide storage and handling. Laboratories prioritizing green chemistry often seek "eco-friendly amino acid derivatives," and this compound’s compatibility with aqueous-organic solvent systems aligns with sustainable practices.

From a commercial perspective, 31556-74-8 is cataloged by suppliers under keywords like "tert-butyl protected glycine" or "non-natural amino acid building blocks." Its role in solid-phase peptide synthesis (SPPS) is underscored by its ability to minimize racemization, a critical factor for bioactive peptide production. Discussions on platforms like ResearchGate often highlight its utility in GPCR-targeted therapeutics, linking it to trending topics such as neurodegenerative disease research.

Quality control of L-alpha-tert-Butylglycine-tert-butyl ester hydrochloride relies on advanced analytical techniques, including HPLC and mass spectrometry, ensuring compliance with pharmaceutical-grade standards. The compound’s MSDS data emphasizes safe handling, though it is not classified as hazardous under global regulations. Its melting point and solubility profile are frequently queried by formulators optimizing drug delivery systems.

In conclusion, CAS No. 31556-74-8 represents a cornerstone in modern peptide chemistry, bridging academic innovation and industrial applications. As interest in precision therapeutics grows, this compound’s versatility ensures its prominence in both high-throughput screening and bespoke molecular design.